Cas no 2172142-05-9 (4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine
• CAS No: 2172142-05-9
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 6543976
• PubChem ID: 165795187
• Update Time: 2025-10-29

4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine
• EN300-1292092
• 2172142-05-9

• Inchi： 1S/C8H9ClN2S/c1-5-10-7(9)4-8(11-5)12-6-2-3-6/h4,6H,2-3H2,1H3
• InChI Key： VFVHPWLMTIMEJP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)SC1CC1

Computed Properties

• Exact Mass: 200.0174972g/mol
• Monoisotopic Mass: 200.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.1Ų

Additional information on 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine

4-Chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine (CAS No. 2172142-05-9): A Versatile Pyrimidine Derivative in Modern Chemistry

4-Chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine (CAS No. 2172142-05-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique molecular structure combining a chlorinated pyrimidine core with a cyclopropylsulfanyl substituent, making it a valuable building block for various synthetic applications.

The growing interest in 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine synthesis reflects the increasing demand for specialized pyrimidine-based compounds in drug discovery. Recent studies highlight its potential as a key intermediate in the development of novel therapeutic agents, particularly in the fields of antiviral and anticancer research. The compound's chloro and cyclopropylsulfanyl functional groups offer multiple sites for further chemical modifications, enabling the creation of diverse molecular architectures.

From a chemical perspective, 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine properties include moderate solubility in common organic solvents and stability under standard laboratory conditions. These characteristics make it particularly suitable for various organic synthesis applications. Researchers frequently inquire about "how to synthesize 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine" or "where to buy 2172142-05-9 CAS compound," indicating its importance in chemical research and development.

The compound's structure-activity relationship has become a hot topic in medicinal chemistry circles, especially with the rising interest in small molecule drug development. Its pyrimidine scaffold is structurally similar to many bioactive molecules, explaining why "4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine uses in medicine" is a frequently searched term among pharmaceutical researchers. The presence of both electron-withdrawing (chloro) and electron-donating (cyclopropylsulfanyl) groups creates interesting electronic properties that can influence biological activity.

In material science applications, 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine serves as a precursor for advanced materials. The compound's thermal stability and ability to form coordination complexes make it valuable for creating specialized polymers and metal-organic frameworks (MOFs). Current research trends focus on its potential in developing functional materials for electronic and optoelectronic devices, addressing the growing demand for high-performance materials in technology applications.

The market for pyrimidine derivatives like CAS 2172142-05-9 has shown steady growth, driven by expanding applications in life sciences and materials chemistry. Manufacturers and suppliers often highlight "high purity 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine" as a premium product for research institutions and pharmaceutical companies. Quality control parameters such as HPLC purity, moisture content, and residual solvents are critical considerations for end-users.

Environmental and safety aspects of 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine handling are frequently discussed in professional forums. Proper storage conditions typically recommend protection from moisture and storage at controlled temperatures. Researchers often search for "4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine safety data" to ensure compliance with laboratory safety protocols, reflecting the compound's widespread use in research settings.

Analytical characterization of 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures. These analytical methods are crucial for quality assurance in both research and production environments.

Future research directions for 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine may explore its potential in emerging fields such as green chemistry and sustainable synthesis. The development of more efficient synthetic routes and catalytic processes could further enhance its accessibility and application scope. As the chemical industry moves toward more sustainable practices, innovations in the production and utilization of such specialized intermediates will likely gain importance.

In conclusion, 4-chloro-6-(cyclopropylsulfanyl)-2-methylpyrimidine (CAS No. 2172142-05-9) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it a compound of significant interest in both academic and industrial research settings. The growing body of literature and patent applications involving this molecule suggests its importance will only increase in coming years.